Cas no 1691255-70-5 (1,8-Naphthyridine-2-butanoic acid, 8-[(1,1-dimethylethoxy)carbonyl]-5,6,7,8-tetrahydro-, ethyl ester)

• Product Name: 1,8-Naphthyridine-2-butanoic acid, 8-[(1,1-dimethylethoxy)carbonyl]-5,6,7,8-tetrahydro-, ethyl ester
• CAS No: 1691255-70-5
• MF: C₁₉H₂₈N₂O₄
• MW: 348.436625480652
• CID: 6793633
• Update Time: 2025-07-20

1,8-Naphthyridine-2-butanoic acid, 8-[(1,1-dimethylethoxy)carbonyl]-5,6,7,8-tetrahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-2-butanoic acid, 8-[(1,1-dimethylethoxy)carbonyl]-5,6,7,8-tetrahydro-, ethyl ester

• Inchi： 1S/C19H28N2O4/c1-5-24-16(22)10-6-9-15-12-11-14-8-7-13-21(17(14)20-15)18(23)25-19(2,3)4/h11-12H,5-10,13H2,1-4H3
• InChI Key： ANPQRLIKWVTIMZ-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCN2C(OC(C)(C)C)=O)C=CC=1CCCC(OCC)=O

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 472.8±45.0 °C(Predicted)
• pka: 4.21±0.20(Predicted)

Additional information on 1,8-Naphthyridine-2-butanoic acid, 8-[(1,1-dimethylethoxy)carbonyl]-5,6,7,8-tetrahydro-, ethyl ester

Introduction to 1,8-Naphthyridine-2-butanoic acid, 8-[(1,1-dimethylethoxy)carbonyl]-5,6,7,8-tetrahydro-, ethyl ester and Its Significance in Modern Chemical Biology

The compound with the CAS number 1691255-70-5, identified as 1,8-Naphthyridine-2-butanoic acid, 8-[(1,1-dimethylethoxy)carbonyl]-5,6,7,8-tetrahydro-, ethyl ester, represents a fascinating molecule in the realm of chemical biology. This compound belongs to the naphthyridine class of heterocyclic aromatic compounds, which have garnered significant attention due to their diverse pharmacological properties and potential applications in drug discovery. The structural features of this molecule, particularly its 1,8-naphthyridine core and the presence of an ethyl ester and a (1,1-dimethylethoxy)carbonyl (Boc) group, make it a versatile scaffold for further chemical modifications and biological investigations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of naphthyridine derivatives in developing novel therapeutic agents. The 1,8-naphthyridine scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable building block for drug design. The Boc group at the 8-position serves as a protecting group for carboxylic acid functionalities, which can be later modified or removed depending on the synthetic strategy. Additionally, the ethyl ester moiety at the 2-position introduces flexibility and reactivity that can be exploited in various biochemical assays.

In the context of contemporary research, compounds like 1,8-Naphthyridine-2-butanoic acid, 8-[(1,1-dimethylethoxy)carbonyl]-5,6,7,8-tetrahydro-, ethyl ester are being explored for their potential in modulating biological pathways associated with diseases such as cancer and inflammation. The tetrahydro derivative aspect of the molecule suggests a reduced aromaticity compared to its unsubstituted counterparts, which can influence its solubility and metabolic stability. These properties are crucial for evaluating its suitability as an active pharmaceutical ingredient (API) or a key intermediate in synthetic pathways.

One of the most compelling aspects of this compound is its potential role in enzyme inhibition studies. Naphthyridine derivatives have been reported to exhibit inhibitory activity against various enzymes by binding to their active sites through hydrogen bonding and hydrophobic interactions. The presence of multiple functional groups in 1,8-Naphthyridine-2-butanoic acid, 8-[(1,1-dimethylethoxy)carbonyl]-5,6,7,8-tetrahydro-, ethyl ester allows researchers to fine-tune its binding affinity and selectivity towards specific targets. This level of customization is essential for developing drugs with high efficacy and minimal off-target effects.

Moreover, the ethyl ester group can be hydrolyzed under acidic or basic conditions to yield a free carboxylic acid. This transformation opens up possibilities for further derivatization into amides or other functionalized compounds. Such modifications are often employed in drug development to enhance pharmacokinetic properties like bioavailability and tissue distribution. The Boc-protected carboxylic acid at the 8-position provides stability during synthetic manipulations while allowing controlled deprotection when needed.

The tetrahydro moiety in the structure contributes to reducing steric hindrance and improving overall molecular flexibility. This feature is particularly beneficial when designing molecules intended for oral administration or those requiring interaction with large biological targets such as membrane-bound receptors. Flexibility can also influence how a compound behaves within cellular environments, affecting its absorption rate and metabolic clearance.

Recent studies have demonstrated that naphthyridine-based compounds exhibit promising activity against resistant bacterial strains by targeting essential bacterial enzymes like gyrase and topoisomerase IV. These enzymes are critical for DNA replication and transcription in bacteria but are less prevalent or structurally different in human cells. This selective toxicity makes naphthyridines attractive candidates for antibiotic development without significant risks to human health. The compound under discussion may serve as a precursor or analog in these efforts.

The synthesis of 1,8-Naphthyridine-2-butanoic acid, 8-[(1,1-dimethylethoxy)carbonyl]-5,6,7,8-tetrahydro-, ethyl ester involves multi-step organic reactions that showcase advanced synthetic methodologies. Key steps include condensation reactions between appropriately substituted naphthyridine precursors with β-keto esters or related intermediates followed by reduction and functional group transformations. Such synthetic routes highlight the ingenuity of modern organic chemistry in constructing complex molecular architectures.

In conclusion,1,Naphthyridine-2-butanoic acid, 8-[(dimethylethoxy carbonyl)-5,6,7,8-tetrahydro,ethyl ester] CAS no1691255-70-5 represents a significant advancement in chemical biology due to its structural complexity and potential therapeutic applications. Its unique combination of functional groups positions it as a valuable tool for researchers exploring new drug candidates across multiple disease areas including cancer therapy inflammatory disorders bacterial infections among others。The ongoing investigation into this compound underscores importance innovation persistent exploration within pharmaceutical industry。